Cas no 89032-19-9 (2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)-)
89032-19-9 structure
Product Name:2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)-
CAS No:89032-19-9
MF:C14H21NO2
MW:235.32204413414
CID:615150
PubChem ID:13244750
Update Time:2025-04-19
2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)-
- 4,6-ditert-butylpyridine-2-carboxylic acid
- 4,6-Di-tert-butylpyridine-2-carboxylic acid
- 89032-19-9
- DTXSID40531545
-
- Inchi: 1S/C14H21NO2/c1-13(2,3)9-7-10(12(16)17)15-11(8-9)14(4,5)6/h7-8H,1-6H3,(H,16,17)
- InChI Key: YGGDRTHFMRSNCV-UHFFFAOYSA-N
- SMILES: OC(C1=CC(=CC(C(C)(C)C)=N1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 235.157228913g/mol
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 50.2Ų
2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
89032-19-9 (2-Pyridinecarboxylic acid, 4,6-bis(1,1-dimethylethyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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